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Compound of Interest

Compound Name: CDKiI-83

Cat. No.: B612266

This document provides crucial safety and logistical information for the proper disposal of
CDKI-83, a potent cyclin-dependent kinase 9 (CDK?9) inhibitor used in research.[1][2][3]
Adherence to these procedural guidelines is essential for maintaining a safe laboratory
environment and ensuring compliance with regulatory standards. This information is intended
for researchers, scientists, and drug development professionals.

Disclaimer: This guide is based on available chemical properties and general laboratory safety
protocols. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer
for CDKI-83 and adhere to your institution's and local authorities' hazardous waste disposal
regulations.

Chemical and Physical Properties of CDKI-83

Understanding the properties of CDKI-83 is the first step in determining the appropriate
disposal method.
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Property

Value

CAS Number

1189558-88-0[1]

Chemical Formula

C21H23N703S2[1]

Molecular Weight 485.58 g/mol [1]
Appearance Solid (assumed)
Solubility Insoluble in water[4]
Short term (days to weeks) at 0 - 4°C; Long
Storage term (months to years) at -20°C. Store in a dry,
dark place.[1]
- Stable for several weeks during ordinary
Stability

shipping and customs handling.[1]

Hazard Assessment and Personal Protective
Equipment (PPE)

As a potent kinase inhibitor with anti-proliferative activity, CDKI-83 should be handled as a
potentially hazardous substance.[1][2][3] Although a specific toxicity profile is not readily
available, similar compounds can be toxic, mutagenic, or teratogenic.

Required PPE when handling CDKI-83 waste:

e Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: A dust mask or respirator should be used when handling the solid
compound to avoid inhalation.

Step-by-Step Disposal Procedure for CDKI-83

The following protocol outlines the general steps for the safe disposal of CDKI-83 waste.
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. Waste Segregation and Collection:
Solid Waste:

o Collect all solid waste contaminated with CDKI-83, including unused compound,
contaminated personal protective equipment (gloves, masks), and labware (e.g., weighing
paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical and have a
secure lid.

o Label the container as "Hazardous Waste" and clearly identify the contents, including the
full chemical name "CDKI-83" and its CAS number.

Liquid Waste:

o Collect liquid waste containing CDKI-83 (e.g., from cell culture media or dissolved in
solvents) in a separate, sealed, and clearly labeled hazardous waste container.

o Do not mix with other chemical waste streams unless specifically permitted by your
institution's environmental health and safety (EHS) office.

o Indicate the solvent and the estimated concentration of CDKI-83 on the label.
. Decontamination of Work Surfaces:
Decontaminate all surfaces that may have come into contact with CDKI-83.

Use a suitable solvent (e.g., ethanol) to wipe down the surfaces, followed by a standard
laboratory disinfectant if working in a biological safety cabinet.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid hazardous waste.
. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a designated, secure area away from
general laboratory traffic.
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The storage area should be well-ventilated and have secondary containment to prevent
spills.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office.

Do not dispose of CDKI-83 down the drain or in the regular trash.[4]

Ensure all required paperwork is completed for the waste manifest.

Experimental Protocols

Currently, there are no established experimental protocols for the chemical neutralization or
deactivation of CDKI-83 in a standard laboratory setting. Therefore, the primary method of
disposal is through collection and incineration by a licensed hazardous waste management
company.

CDKI-83 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of CDKI-
83.

lid Waste

Solid Waste
(e.g.. powder, contaminated PPE)

Identify Waste Type

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CDKI-83 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

